Cas no 202199-08-4 (N-(4-Methylbenzyl)-1-phenylethanamine Hydrochloride)

• Product Name: N-(4-Methylbenzyl)-1-phenylethanamine Hydrochloride
• CAS No: 202199-08-4
• MF: C₁₆H₁₉N
• MW: 225.328764200211
• CID: 909302
• PubChem ID: 2759811
• Update Time: 2025-06-08

N-(4-Methylbenzyl)-1-phenylethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Methylbenzyl)-1-phenylethanamine
• N-(4-Methylbenzyl)-1-phenyl-1-ethanaminehydrochloride
• Benzenemethanamine, alpha-methyl-N-[(4-methylphenyl)methyl]-
• 1-phenyl-N-(p-tolylmethyl)ethanamine
• N-(4-methylbenzyl)-N-(1-phenylethyl)amine
• 202199-08-4
• BBL023146
• AKOS000223229
• Oprea1_204925
• AN-329/15537079
• VS-07339
• AKOS017269213
• (4-METHYLBENZYL)(1-PHENYLETHYL)AMINE
• CIA19908
• N-(4-methylbenzyl)-1-phenylethan-1-amine
• (4-Methylbenzyl)(1-phenylethyl)amine x1hcl
• STK121444
• CHEMBL1616989
• N-[(4-methylphenyl)methyl]-1-phenylethanamine
• [(4-METHYLPHENYL)METHYL](1-PHENYLETHYL)AMINE
• N-(4-Methylbenzyl)-1-phenylethanamine Hydrochloride

• MDL： MFCD01475089
• Inchi： 1S/C16H19N/c1-13-8-10-15(11-9-13)12-17-14(2)16-6-4-3-5-7-16/h3-11,14,17H,12H2,1-2H3
• InChI Key： UDQILIFIYSJMCU-UHFFFAOYSA-N
• SMILES： N(CC1C=CC(C)=CC=1)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 225.15187
• Monoisotopic Mass: 225.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1
• Boiling Point: 327.8°C at 760 mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.564
• PSA: 12.03